Cas no 264624-20-6 (4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride)

• Product Name: 4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride
• CAS No: 264624-20-6
• MF: C₁₀H₁₃ClO₄S
• MW: 264.725821256638
• CID: 4643427
• Update Time: 2025-06-11

4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxyethoxy)benzenesulfonyl chloride
• 4-(2-Ethoxyethoxy)Benzene-1-Sulfonyl Chloride
• 4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride

• Inchi： 1S/C10H13ClO4S/c1-2-14-7-8-15-9-3-5-10(6-4-9)16(11,12)13/h3-6H,2,7-8H2,1H3
• InChI Key： KJPYBXNRJJZNRP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(OCCOCC)C=C1

Additional information on 4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride

Research Briefing on 4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride (CAS: 264624-20-6) in Chemical Biology and Pharmaceutical Applications

4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride (CAS: 264624-20-6) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of sulfonamide-based therapeutics and functional materials. Recent studies have highlighted its role in targeted drug design, owing to its unique chemical properties that enable selective modifications and conjugation with bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride in the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers utilized its reactive sulfonyl chloride group to achieve high-yield conjugation with amine-containing scaffolds, resulting in compounds with improved binding affinity and selectivity. Molecular docking simulations further validated the enhanced interactions with the enzyme's active site, suggesting potential applications in anticancer and antiglaucoma therapies.

In parallel developments, the compound has been investigated for its utility in bioconjugation chemistry. A recent Nature Communications article (2024) described its use in creating stable protein-sulfonamide conjugates for targeted drug delivery systems. The 2-ethoxyethoxy side chain was found to significantly improve water solubility of the resulting conjugates while maintaining biological activity, addressing a common challenge in hydrophobic drug formulations.

From a synthetic chemistry perspective, advancements in the preparation of 4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride have been reported. A 2023 Organic Process Research & Development publication detailed an optimized large-scale synthesis method that achieves >95% purity with improved safety profile. This development is particularly relevant for industrial applications where consistent quality and scalability are crucial.

Emerging research has also explored the compound's potential in materials science. Its incorporation into polymer backbones has yielded materials with tunable sulfonation levels, useful for proton-exchange membranes in fuel cell applications. The ether linkage in the side chain provides enhanced flexibility while maintaining thermal stability, as evidenced by thermogravimetric analysis studies.

Looking forward, several research groups are investigating the compound's utility in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature could facilitate linker optimization. Preliminary results presented at the 2024 ACS Spring Meeting show promising degradation efficiency for challenging protein targets when incorporated into appropriate ternary complexes.

In conclusion, 4-(2-ethoxyethoxy)benzene-1-sulfonyl chloride continues to demonstrate remarkable versatility across multiple research domains. Its unique chemical architecture and reactivity profile position it as a valuable building block for both pharmaceutical development and advanced material design. Future research directions likely include expanded structure-activity relationship studies and exploration of its applications in emerging therapeutic modalities.